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Compound of Interest

Compound Name: Basic Yellow 87

Cat. No.: B1141925 Get Quote

A Note on Current Applications: Extensive literature review indicates that Basic Yellow 87 is not

currently established as a standard counterstain in histological preparations. Its primary

documented applications are in the cosmetics industry as a hair dye and in the textile industry.

This document provides a summary of the known physicochemical properties of Basic Yellow

87 for researchers interested in exploring its potential as a histological stain. Additionally, as a

practical alternative, a detailed protocol for Metanil Yellow, a recognized yellow counterstain, is

provided.

Physicochemical Properties of Basic Yellow 87
For researchers exploring novel staining applications, the following properties of Basic Yellow

87 may be of interest.
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Property Value Reference

CI Name Basic Yellow 87 [1]

CAS Registry Number 116844-55-4 [1]

Molecular Structure Methine class [1]

Appearance
Yellow to Orange Crystalline

Powder
[2]

Solubility in Water 40 g/L at 20°C [3]

pH Stability Range 2 - 7 [1]

Log Pow -1.69 [3][4]

Logical Workflow for Evaluating a Novel Stain
The following diagram outlines a general workflow for assessing a new substance, such as

Basic Yellow 87, for its utility as a histological counterstain.
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Workflow for novel stain evaluation.
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Alternative Counterstain: Metanil Yellow
Metanil Yellow is a commonly used yellow counterstain in various histological procedures,

valued for its ability to provide sharp contrast and highlight specific tissue components.[1] It is

particularly effective in conjunction with Periodic Acid-Schiff (PAS) and Hematoxylin staining.

Experimental Protocol: Alcian Blue, Hematoxylin &
Eosin, and Metanil Yellow (AB-H&E-MY) Stain
This protocol is particularly useful for distinguishing gastrointestinal tissues.[5]

I. Materials and Reagents

Paraffin-embedded tissue sections (4 µm)

Xylene

Ethanol (100%, 95%, 70%)

Distilled water

Acetic Acid 3%, Aqueous

Alcian Blue Stain 1%, pH 2.5 Aqueous

Hematoxylin Stain, Mayer Modified

Scott Tap Water Substitute

Eosin Y Working Solution

Metanil Yellow Stain, Aqueous

Mounting medium

II. Staining Procedure

Deparaffinization and Hydration:
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Deparaffinize sections in three changes of xylene for 3 minutes each.[5]

Hydrate through two changes each of 100% and 95% ethyl alcohol (10 dips each).[5]

Wash well with distilled water.[5]

Alcian Blue Staining:

Place slides in 3% Acetic Acid for 3 minutes.[5]

Transfer directly to Alcian Blue Stain (pH 2.5) for 15 minutes.[5]

Wash in running tap water for 5 minutes, then rinse in distilled water.[5]

Hematoxylin and Eosin Staining:

Stain in Mayer Modified Hematoxylin for 2-4 minutes.[5]

Rinse in running tap water until clear.[5]

Blue in Scott Tap Water Substitute (2-3 dips).[5]

Wash well in running tap water and rinse in distilled water.[5]

Place in 70% ethyl alcohol for 1 minute.[5]

Stain with Eosin Y Working Solution for 1 minute.[5]

Metanil Yellow Counterstaining and Dehydration:

Dehydrate in 95% ethyl alcohol for 30 seconds.[5]

Dehydrate in two changes of 100% ethyl alcohol for 30 seconds each.[5]

Stain in Aqueous Metanil Yellow Stain for 1 minute.[5]

Rinse/dehydrate in two changes of 100% ethyl alcohol.[5]

Clearing and Mounting:
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Clear in three changes of xylene (10 dips each).[5]

Coverslip with a compatible mounting medium.[5]

III. Expected Results

Nuclei: Blue[5]

Cytoplasm: Pink-Red[5]

Acid Mucins: Blue

Other elements: Shades of yellow

Experimental Workflow: AB-H&E-MY Staining
The following diagram illustrates the sequential steps of the Alcian Blue, Hematoxylin & Eosin,

and Metanil Yellow staining protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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